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Compound of Interest

Compound Name: N-Ethylformamide

Cat. No.: B146923

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for N-
Ethylformamide (CAS No. 627-45-2), compiled from multiple safety data sheets (SDS). It is
intended to provide researchers, scientists, and drug development professionals with the
necessary information to handle this chemical safely in a laboratory or manufacturing setting.

Hazard Identification and Classification

N-Ethylformamide is classified as a combustible liquid that can cause skin and serious eye
irritation.[1][2][3]

GHS Classification:

o Flammable Liquids: Category 4[1]

o Skin Corrosion/Irritation: Category 2[2][3][4]

e Serious Eye Damage/Eye Irritation: Category 2A[2][3][4]
Signal Word: Warning[1][5]

Hazard Statements:

e H227: Combustible liquid.[1]
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H302: Harmful if swallowed.[4][5]

H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[4]
Precautionary Statements:
e Prevention: P210, P264, P270, P280[1][2][5]

« Response: P301+P312, P302+P352, P305+P351+P338, P332+P313, P337+P313,
P362+P364[2]

o Storage: P403+P235[1]
e Disposal: P501[1][5]

Physical and Chemical Properties

The physical and chemical properties of N-Ethylformamide are summarized below.
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Property Value Reference(s)
Molecular Formula CsH7NO [21[61[7]
Molecular Weight 73.09 g/mol [3][6]
Appearance C.:olf)rless to light yellow, clear (8I]
liquid
Odor No data available [1]
Boiling Point 202-204 °C [1][6][10]
Melting Point -60.43 °C (estimate) [1][10]
Flash Point 113 °C (235.4 °F) - closed cup [1][6]
Density 0.950 g/mL at 20 °C [2][6][8]
Specific Gravity 0.950 (water=1) [8]
Vapor Pressure 0.689 mmHg at 25 °C [10]

Vapor Density

>1 (air=1)

[8]

Solubility

Does not mix well with water.
[8] Miscible with fats or oils.[8]

[8]

Refractive Index

n20/D 1.432

[6]

Toxicological Information

N-Ethylformamide is harmful if swallowed and may cause systemic injury if it enters the

bloodstream through cuts or abrasions.[5][8] While not classified as a skin irritant in some

animal models, good hygiene practices should be followed to minimize exposure.[8] It may

degrease the skin, leading to non-allergic contact dermatitis.[8]

Route Type Value Reference(s)
Oral LD50 3000 mg/kg [8]
Intraperitoneal LD50 1200 mg/kg [8]
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Carcinogenicity: No component of this product present at levels greater than or equal to 0.1%
is identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or
OSHA.[1][4]

Experimental Protocols & Methodologies

The safety data sheets referenced in this guide report the results of toxicological and physical
hazard testing. However, they do not provide detailed experimental protocols (e.g., specific
OECD guidelines followed for LD50 testing). The provided data, such as LD50 values, are
outcomes of standardized toxicological studies.[8] The handling, first aid, and spill response
procedures described below constitute established protocols for managing chemical hazards in
a laboratory setting.

Handling and Storage Precautions

Proper handling and storage are crucial to minimize risks associated with N-Ethylformamide.

Handling:

Avoid all personal contact, including inhalation of vapors, mist, or gas.[2][8]

e Use in a well-ventilated area.[9][11] Facilities should be equipped with an eyewash station
and a safety shower.[9]

e Wash hands thoroughly after handling.[1][2]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][9]

» Avoid contamination with oxidizing agents (e.g., nitrates, oxidizing acids, chlorine bleaches),
as this may pose an ignition risk.[8]

Storage:

» Store in a cool, dry, well-ventilated place.[1][2][8][9]

o Keep containers tightly closed and securely sealed.[1][2][8][9]
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» Store away from incompatible materials, such as strong oxidizing agents, acids, and bases.
[8][12]

e Protect containers from physical damage and check regularly for leaks.[8]

Hierarchy of Controls for N-Ethylformamide.

[ Controls |

Administrative Controls —‘ Use in a Chemical Fume Hood Ensure Adequate General Ventilation Eyewash Station & Safety Shower Nearby

I 1
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T

Safety Glasses with Side Shields or Goggles Chemical-Resistant Gloves (e.g., Neoprene) Lab Coat or Impervious Clothing Respirator (if ventilation is inadequate)

Click to download full resolution via product page

Caption: Hierarchy of controls for handling N-Ethylformamide.

Exposure Controls and Personal Protective
Equipment (PPE)

Currently, there are no established Occupational Exposure Limits (OELS) for N-
Ethylformamide.[1][8] Therefore, exposure should be minimized through engineering controls
and appropriate PPE.

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood, to keep airborne concentrations low.[9] Ensure eyewash stations and safety showers
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are readily accessible.[9]

o Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[1][8] Use
equipment tested and approved under standards like NIOSH (US) or EN 166 (EU).[1][2]

e Skin Protection:

o Gloves: Handle with chemical-resistant gloves (e.g., neoprene).[8] Gloves must be
inspected before use, and proper removal technique should be employed to avoid skin
contact.[1][2] Breakthrough time should be considered based on the duration of contact.[8]

o Clothing: Wear a lab coat, overalls, or other impervious clothing to prevent skin contact.[1]

[8]

» Respiratory Protection: Generally not required under normal operating conditions with
adequate ventilation.[1] If there is a risk of overexposure or for nuisance exposures, use an
approved respirator with a suitable filter (e.g., Type A).[1][8]

First-Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention as needed.
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Exposure Route First-Aid Procedure Reference(s)

Remove the person to fresh
air. If not breathing, give

Inhalation artificial respiration. If [11oq11]
symptoms appear, get medical
aid.[1][9][11]

Immediately flush skin with
plenty of water (and soap if
available) for at least 15
) minutes while removing
Skin Contact ) ) [418119]
contaminated clothing.[4][8][9]
Seek medical attention if

irritation develops or persists.

[8][°]

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyellds.[4][.8] IS
[9] Remove contact lenses if
present and easy to do.[2][4] If
irritation persists, seek medical

attention.[2][8]

Do not induce vomiting. Never
give anything by mouth to an
unconscious person.[1] Rinse
) mouth with water and give a
Ingestion _ (115108l
glass of water to drink.[1][8]
Contact a poison control

center or doctor for advice.[5]

[8]

Note to Physician: Treat symptomatically and supportively.[8][9]

Fire-Fighting Measures
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N-Ethylformamide is a combustible liquid with a slight fire hazard when exposed to heat or

flame.[8]
Parameter Details Reference(s)
Flash Point 113 °C (235.4 °F) - closed cup [1][6]
Use water spray, alcohol-
] o ] resistant foam, dry chemical
Suitable Extinguishing Media o [111819]
powder, or carbon dioxide
(CO2).[1][8][]
No limitations are given for this
Unsuitable Extinguishing substance.[5] High-pressure
[5][13]

Media

water streams may scatter the

material.[13]

Specific Hazards

Vapors are heavier than air
and may spread along floors.
[5] Combustion products
include carbon dioxide (CO2)

and nitrogen oxides (NOXx).[8]

[5]i8]

Protective Equipment

Wear a self-contained
breathing apparatus (SCBA) in
pressure-demand
(MSHA/NIOSH approved) and
full protective gear.[5][8][9]

[518le]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

Personal Precautions:

e Remove all sources of ignition.[3][9]

e Evacuate personnel from the area and move upwind.[8]
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o Wear appropriate personal protective equipment (PPE) as described in Section 6.[2][8]
o Ensure adequate ventilation.[2][9]

» Avoid breathing vapors, mist, or gas.[1][4]

Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.[2]

e Do not let the product enter drains, as it can contaminate waterways.[2][4][5]

Methods for Cleaning Up:

o Minor Spills: Absorb the spill with inert material (e.g., sand, vermiculite, or earth).[9] Collect
the material and place it in a suitable, closed container for disposal.[2][9]

o Major Spills: Clear the area and alert emergency responders, informing them of the location
and nature of the hazard.[8] Contain the spill and collect the material as described for minor
spills.[8]
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Spill of N-Ethylformamide Occurs

Assess Spill Size
(Minor vs. Major)

Minor Major

Major Spill Response

Minor Spill Responie/ \
Evacuate Area & Move Upwind Alert Emergency Responders Remove Ignition Sources (if safe) Contain Spill (if trained) Allow Hazmat Team to Clean Up

E:ullect Residue into Closed Conlainea

Click to download full resolution via product page

Caption: Workflow for responding to an N-Ethylformamide spill.
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Disposal Considerations

All waste materials, including contaminated absorbents, must be handled in accordance with
local, state, and federal regulations.[8]

o Consult with a licensed professional waste disposal service to dispose of this material.[1]
e Recycling or reclamation may be possible for unused or uncontaminated material.[8]

e Do not allow wash water from cleaning equipment to enter drains.[8] Collect all wash water
for proper treatment and disposal.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of N-
Ethylformamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146923#n-ethylformamide-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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